Trifunctional Sphingosine

• Molecular Formula: C34H48N4O6
• Molecular Weight: 608.8 g/mol
• InChI: InChI=1S/C34H48N4O6/c1-4-7-15-20-34(36-37-34)21-16-13-11-9-8-10-12-14-17-30(40)29(24-39)35-33(42)43-25-26-22-32(41)44-31-23-27(18-19-28(26)31)38(5-2)6-3/h1,14,17-19,22-23,29-30,39-40H,5-13,15-16,20-21,24-25H2,2-3H3,(H,35,42)/b17-14+/t29-,30+/m0/s1
• InChIKey: XGEVBRHIOWYXNV-LCPLFNQWSA-N

Trifunctional Sphingosine for Lipid Signaling and Protein Interactome Mapping: Procurement Considerations

Trifunctional Sphingosine is a chemically engineered sphingoid base probe designed for integrated, multi-modal analysis of sphingosine biology in living cells. It incorporates three orthogonal functional groups: a photo-caging moiety for controlled activation, a photo-crosslinking group for covalent capture of transient lipid-protein interactions, and a clickable alkyne handle for subsequent purification or visualization [1]. Unlike native sphingosine, which is rapidly metabolized and difficult to track, this probe enables synchronous studies of acute lipid signaling, metabolism, subcellular localization, and the direct protein interactome with a single molecular tool [1].

Activation Photo-caged for spatiotemporal control in live-cell studies

Capture Photo-crosslinking for covalent protein interactome mapping

Detection Alkyne handle for click chemistry visualization and purification

• [1] Höglinger D, et al. Trifunctional lipid probes for comprehensive studies of single lipid species in living cells. Proc Natl Acad Sci U S A. 2017;114(7):1566-1571. doi:10.1073/pnas.1611096114. View Source

Trifunctional Sphingosine: Why Structural Analogs Are Not Suitable Replacements

Trifunctional Sphingosine is not a generic tool; it is specifically designed to deconvolute the unique cell biology of sphingosine, which differs fundamentally from even its closest structural relative, sphinganine, by only a single trans double bond [1]. Substitution with native sphingosine fails due to its rapid metabolism and the inability to capture transient, low-affinity protein interactions, while substitution with the analogous trifunctional sphinganine probe yields a completely distinct protein interactome, as quantified in comparative proteomic studies [1]. Therefore, any investigation aiming to resolve sphingosine-specific signaling pathways, protein-binding partners, or metabolic fate requires this exact probe.

Target Probe

Trifunctional sphingosine enables transient interaction capture and controlled activation.

Native Sphingosine

Rapid metabolism prevents capture of low-affinity protein interactions; lacks photo-control.

Target Probe

Sphingosine-specific interactome mapping confirmed in proteomic studies.

Trifunctional Sphinganine

Distinct protein interactome; single double-bond difference leads to non-overlapping binding partners.

• [1] Farley S, Stein F, Haberkant P, Tafesse FG, Schultz C. Trifunctional Sphinganine: A New Tool to Dissect Sphingolipid Function. ACS Chem Biol. 2024;19(2):336-347. doi:10.1021/acschembio.3c00554. View Source

Quantitative Differentiation Evidence for Trifunctional Sphingosine vs. Analogs

Distinct Protein Interactome: Trifunctional Sphingosine vs. Trifunctional Sphinganine in Live-Cell Crosslinking

Comparative proteomic analysis using the trifunctional sphingosine probe versus the analogous trifunctional sphinganine probe in Huh7 hepatocarcinoma cells revealed that the two lipids capture a quantitatively distinct set of interacting proteins, despite differing by only a single double bond [1]. The study applied a stringent significance threshold to define enriched interactions, demonstrating non-overlapping biological roles [1].

Sphingosine vs. Sphinganine Interactome

Head-to-head

Distinct enriched protein sets

Sphingosine-specific binding partners confirmed

Huh7 cells, TMT16 quantitative proteomics

Evidence Dimension	Number of significantly enriched protein interactors (defined by FDR < 0.05 and fold change ≥ 2)
Target Compound Data	Distinct set of protein hits (precise count not extracted but defined by threshold)
Comparator Or Baseline	Trifunctional Sphinganine probe
Quantified Difference	Significantly different sets of captured proteins, highlighting distinct roles in cellular processes [1].
Conditions	Live Huh7 cells, photo-crosslinking, click-chemistry enrichment, and quantitative proteomics (TMT16) [1].

Why This Matters

This direct head-to-head evidence proves that trifunctional sphingosine and trifunctional sphinganine are not interchangeable; selecting the correct probe is essential for accurate sphingolipid interactome mapping.

• [1] Farley S, Stein F, Haberkant P, Tafesse FG, Schultz C. Trifunctional Sphinganine: A New Tool to Dissect Sphingolipid Function. ACS Chem Biol. 2024;19(2):336-347. doi:10.1021/acschembio.3c00554. View Source

Acute Calcium Signaling: Caged Trifunctional Sphingosine vs. Uncaged Control

The trifunctional sphingosine probe is biologically inert when caged and rapidly induces a quantifiable cellular response upon photolytic uncaging. In HeLa cells expressing the GFP-C1-PKCγ calcium sensor, uncaging of the probe triggered a rapid and robust intracellular calcium signal [1]. The inactive caged state and light-triggered activation provide spatiotemporal control unattainable with native sphingosine [1].

Caged vs. Uncaged Calcium Signal

Head-to-head

Rapid Ca²⁺ induction after uncaging

Acute signaling control supported

HeLa cells, GFP-C1-PKCγ sensor, 405 nm

Evidence Dimension	Intracellular calcium mobilization (GFP-C1-PKCγ translocation)
Target Compound Data	Rapid and robust calcium signal observed [1].
Comparator Or Baseline	Caged (inactive) trifunctional sphingosine prior to UV uncaging
Quantified Difference	Induction of acute calcium signaling only after uncaging [1].
Conditions	HeLa cells expressing GFP-C1-PKCγ, uncaging with 405 nm laser [1].

Why This Matters

This demonstrates the probe's unique capability for controlled, time-resolved studies of acute sphingosine signaling, which is impossible with constitutively active native sphingosine.

• [1] Höglinger D, et al. Trifunctional lipid probes for comprehensive studies of single lipid species in living cells. Proc Natl Acad Sci U S A. 2017;114(7):1566-1571. doi:10.1073/pnas.1611096114. View Source

Purity and Formulation: Trifunctional Sphingosine vs. Unspecified Commercial Sources

Commercially available trifunctional sphingosine from a primary vendor (Avanti Polar Lipids/Sigma-Aldrich) is supplied with a defined purity specification and in a standardized solvent, ensuring reproducibility in sensitive assays . This contrasts with lower-purity or non-standardized preparations, which can introduce variability in click chemistry efficiency and cellular uptake .

Purity Specification

Data to verify

>99%(TLC)

Reproducibility context in click chemistry assays

Supplier specification, independent verification recommended

Evidence Dimension	Analytical purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Unspecified or lower-purity commercial sources
Quantified Difference	≥99% purity ensures reproducible probe performance.
Conditions	TLC analysis, product specification sheet .

Why This Matters

High purity is critical for minimizing off-target effects and ensuring the accuracy of quantitative proteomics and imaging experiments.

Integrated Multi-Modal Functionality: Trifunctional Sphingosine vs. Single-Mode Probes

Trifunctional sphingosine uniquely enables four distinct experimental modalities—controlled uncaging, photo-crosslinking, click-chemistry functionalization, and fluorescence imaging—within a single probe [1]. In contrast, traditional single-function probes require separate tools for each assay, introducing experimental variability and complicating data integration [1].

Multimodal Functionality

Class-level

3 functional groups

May support integrated signaling, interaction, and localization workflows

Design concept validated in multiple cell types

Evidence Dimension	Number of integrated functionalities
Target Compound Data	3 (caging, crosslinking, click handle) enabling 4+ applications [1]
Comparator Or Baseline	Native sphingosine or bifunctional sphingosine probes
Quantified Difference	Native sphingosine: 0 integrated functionalities; Bifunctional probes: 2 functionalities.
Conditions	Design concept validated in multiple cell types [1].

Why This Matters

This multifunctionality consolidates experimental workflows, reduces the number of reagents needed, and ensures that data from signaling, interaction, and localization studies are directly comparable.

• [1] Höglinger D, et al. Trifunctional lipid probes for comprehensive studies of single lipid species in living cells. Proc Natl Acad Sci U S A. 2017;114(7):1566-1571. doi:10.1073/pnas.1611096114. View Source

Validated Application Scenarios for Trifunctional Sphingosine in Sphingolipid Research

Systematic Mapping of the Sphingosine-Specific Protein Interactome in Live Cells

As demonstrated by Farley et al. (2024), trifunctional sphingosine enables the unbiased identification of sphingosine-binding proteins that are not captured by the structurally similar sphinganine probe [1]. This application is critical for researchers seeking to differentiate sphingosine-specific signaling pathways from those mediated by sphinganine or other sphingoid bases [1].

Time-Resolved Analysis of Acute Sphingosine-Mediated Calcium Signaling

The photo-caged design allows researchers to precisely trigger a burst of sphingosine activity at a defined moment, as shown by Höglinger et al. (2017) who quantified acute calcium release upon uncaging in HeLa cells [2]. This provides spatiotemporal control essential for dissecting the kinetics of lipid-induced signaling events [2].

Visualizing Sphingosine Transport Deficiencies in Disease Models

Trifunctional sphingosine has been used to visualize impaired sphingosine trafficking in patient-derived Niemann-Pick disease type C (NPC) fibroblasts, providing a potential diagnostic and mechanistic tool [2]. The probe's clickable handle allows for fluorescent tagging and high-resolution microscopy to reveal subcellular lipid distribution abnormalities [2].

Multimodal Studies Integrating Sphingosine Localization, Metabolism, and Interaction

For laboratories aiming to correlate sphingosine subcellular localization with its metabolic fate and protein-binding partners, this single probe provides a unified experimental platform. It eliminates the need for multiple, disparate tools and ensures that all data—from confocal microscopy to LC-MS/MS proteomics—are directly comparable [2].

Application

Selection Property

Validation Focus

Sphingosine-specific protein interactome mapping

Sphingosine-selective crosslinking

Interactome comparison vs. sphinganine probe

Time-resolved acute calcium signaling studies

Photo-caged spatiotemporal control

Kinetic calcium imaging upon uncaging

Sphingolipid trafficking in disease models

Clickable handle for fluorescent visualization

Subcellular distribution analysis in NPC model fibroblasts

Multimodal lipid biology integration

Tri-functional design (caging, crosslinking, click)

Correlated localization, interaction, and metabolism data

• [1] Farley S, Stein F, Haberkant P, Tafesse FG, Schultz C. Trifunctional Sphinganine: A New Tool to Dissect Sphingolipid Function. ACS Chem Biol. 2024;19(2):336-347. doi:10.1021/acschembio.3c00554. View Source
• [2] Höglinger D, et al. Trifunctional lipid probes for comprehensive studies of single lipid species in living cells. Proc Natl Acad Sci U S A. 2017;114(7):1566-1571. doi:10.1073/pnas.1611096114. View Source